Cas no 21504-96-1 (Methyl N'-cyano-N-phenylimidothiocarbamate)

• Product Name: Methyl N'-cyano-N-phenylimidothiocarbamate
• CAS No: 21504-96-1
• MF: C₉H₉N₃S
• MW: 191.252859830856
• MDL: MFCD00799298
• CID: 252796
• PubChem ID: 2757967
• Update Time: 2025-10-30

Methyl N'-cyano-N-phenylimidothiocarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid,N-cyano-N'-phenyl-, methyl ester
• (Z)-1-cyano-2-methyl-3-phenylisothiourea
• methyl N-cyano-N'-phenylcarbamimidothioate
• Methyl N'-cyano-N-phenylimidothiocarbamate
• N-CYANO-S-METHYL-N'PHENYLISOTHIOUREA
• 1-cyano-2-methyl-3-phenyl-isothiourea
• 1-Phenyl-3-cyano-2-methyl-isothioharnstoff
• 3-phenylamino-5-amino-1H-1,2,4-triazole
• methyl N-cyano-N'-phenylimidothiocarbamate
• phenylaminomethylthiomethylenecyanamide
• S-methyl-N-cyano-N'-phenylisothiourea
• (Z)-Methyl N-cyano-N'-phenylimidothiocarbamate
• 1620809-57-5
• A815432
• AKOS017404916
• methyl N-phenyl-N'-cyanocarbamimidothioate
• (Z)-methyl N'-cyano-N-phenylcarbamimidothioate
• LS-09457
• AKOS003676675
• SCHEMBL13105581
• N-Cyano-S-methyl-N'-phenylisothiourea
• methyl N'-cyano-N-phenylcarbamimidothioate
• CS-0333610
• N-cyano-N'-phenylcarbamimidothioic acid methyl ester
• methyl N-cyano-N'-phenyl-carbamimidothioate
• SCHEMBL16471293
• N-cyano-N'-phenyl(methylsulfanyl)methanimidamide
• AKOS006272550
• (E)-N'-cyano-N-phenyl(methylsulfanyl)methanimidamide
• N-cyano-N'-phenyl-S-methylisothiourea
• 21504-96-1
• MFCD00799298
• 1-Cyano-2-methyl-3-phenylisothiourea
• J-014114
• 934537-93-6
• N-CYANO-S-METHYL-NPHENYLISOTHIOUREA
• (E)-methyl N'-cyano-N-phenylcarbamimidothioate
• DTXSID20374098
• SCHEMBL3287569
• (E)-Methyl N-cyano-N'-phenylimidothiocarbamate
• 1-{[(CYANOIMINO)(METHYLSULFANYL)METHYL]AMINO}BENZENE
• STL582108
• DB-322122
• carbamimidothioic acid, N'-cyano-N-phenyl-, methyl ester
• ALBB-027452

• MDL： MFCD00799298
• Inchi： 1S/C9H9N3S/c1-13-9(11-7-10)12-8-5-3-2-4-6-8/h2-6H,1H3,(H,11,12)
• InChI Key： CVUFVECDCYUJCL-UHFFFAOYSA-N
• SMILES： S(C)/C(/NC#N)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 191.05200
• Monoisotopic Mass: 191.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.13
• Melting Point: 185 °C
• Boiling Point: 307.3°C at 760 mmHg
• Flash Point: 139.6°C
• Refractive Index: 1.592
• PSA: 73.48000
• LogP: 2.37158

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Methyl N'-cyano-N-phenylimidothiocarbamate

Methyl N'-cyano-N-phenylimidothiocarbamate (CAS No. 21504-96-1): An Overview

Methyl N'-cyano-N-phenylimidothiocarbamate (CAS No. 21504-96-1) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, often referred to by its systematic name, is a derivative of imidothiocarbamates and has garnered attention for its unique properties and potential uses in various scientific and industrial contexts.

The chemical structure of Methyl N'-cyano-N-phenylimidothiocarbamate is characterized by a central imidothiocarbamate group flanked by a methyl group and a cyano-substituted phenyl group. This specific arrangement of functional groups imparts the compound with distinct chemical reactivity and biological activity, making it a valuable candidate for research and development in multiple areas.

Recent studies have highlighted the potential of Methyl N'-cyano-N-phenylimidothiocarbamate in the development of new pharmaceutical agents. Its ability to modulate specific biological pathways and interact with key enzymes has been explored in various preclinical models. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmaceutical applications, Methyl N'-cyano-N-phenylimidothiocarbamate has also been investigated for its use in agrochemicals. Studies have demonstrated its efficacy as a fungicide and insecticide, making it a promising candidate for crop protection. The compound's ability to disrupt the life cycles of various pests and pathogens without causing significant environmental harm has been a key focus of recent research efforts.

The synthesis of Methyl N'-cyano-N-phenylimidothiocarbamate involves several well-documented methods, including the reaction of phenyl isocyanide with methyl thiocyanate in the presence of a suitable catalyst. These synthetic routes are highly reproducible and can be scaled up for industrial production, ensuring consistent quality and availability of the compound for various applications.

From a safety perspective, handling Methyl N'-cyano-N-phenylimidothiocarbamate requires adherence to standard laboratory safety protocols. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used during handling to minimize any potential risks. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

In conclusion, Methyl N'-cyano-N-phenylimidothiocarbamate (CAS No. 21504-96-1) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.